Cas no 541517-12-8 (2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide)

• Product Name: 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide
• CAS No: 541517-12-8
• MF: C₁₈H₁₈Br₂Cl₂N₂Ni
• MW: 551.756322383881
• CID: 5234863
• Update Time: 2026-03-08

2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide

• Inchi： 1S/C18H18Cl2N2.2BrH.Ni/c1-11-5-7-15(19)9-17(11)21-13(3)14(4)22-18-10-16(20)8-6-12(18)2;;;/h5-10H,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key： LYFLQUSJPFWWID-UHFFFAOYSA-L
• SMILES： CC1C=CC(Cl)=CC=1N=C(C(C)=NC1C=C(Cl)C=CC=1C)C.[Ni](Br)Br

Additional information on 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide

Introduction to 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (CAS No. 541517-12-8)

2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide is a sophisticated coordination compound that has garnered significant attention in the field of inorganic chemistry and materials science. This compound, identified by its CAS number 541517-12-8, features a unique structural framework that makes it a promising candidate for various applications, including catalysis, polymerization, and material synthesis. The presence of nickel(II) as the central metal ion, coupled with the chelating ligands derived from N-5-chloro-2-methylphenyl groups, contributes to its distinctive chemical properties and reactivity.

The compound's molecular structure is characterized by a nickel(II) center coordinated to two imino-substituted butane units. Each imino group is derived from the N-5-chloro-2-methylphenyl moiety, which introduces both electron-withdrawing and electron-donating effects into the coordination sphere. This dual functionality enhances the compound's ability to participate in various chemical transformations, making it an attractive system for studying coordination chemistry and catalytic mechanisms.

In recent years, there has been a growing interest in the development of transition metal complexes for catalytic applications. Transition metals such as nickel(II) are known for their ability to facilitate a wide range of reactions, including cross-coupling reactions, hydrogenation, and oxidation processes. The compound 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide has been extensively studied for its potential use in these areas due to its stable coordination environment and tunable reactivity.

One of the most notable applications of this compound is in the field of polymerization. Nickel(II) complexes are often employed as catalysts in olefin polymerization reactions, where they can induce the formation of polymers with tailored properties. The chelating ligands in 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide provide steric and electronic control over the polymerization process, allowing for the synthesis of polymers with specific molecular weights and architectures.

The compound's structural features also make it suitable for use in material science applications. For instance, it can be used as a precursor for the synthesis of metal-organic frameworks (MOFs) or covalent organic frameworks (COFs). These materials have garnered significant interest due to their high surface areas, tunable pore sizes, and potential applications in gas storage, separation technologies, and catalysis.

Recent research has also explored the use of 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide in photoredox catalysis. Nickel(II) complexes are known to exhibit excellent redox properties, making them ideal candidates for facilitating photochemical reactions. These reactions are particularly relevant in the context of sustainable chemistry and green processes, where energy-efficient methods are highly sought after.

The compound's stability under various reaction conditions further enhances its utility as a catalyst. Unlike some other transition metal complexes that may decompose or oxidize under harsh conditions, 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide remains robust and active over multiple reaction cycles. This stability is attributed to its well-defined coordination environment and the strong binding interactions between the nickel(II) center and the ligands.

In addition to its catalytic applications, this compound has also been studied for its potential use in electronic devices. Nickel(II) complexes can be incorporated into organic semiconductors or light-emitting diodes (OLEDs), where they contribute to charge transport or luminescence properties. The unique electronic structure of 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide makes it an interesting candidate for such applications.

The synthesis of this compound involves a series of carefully controlled steps that ensure high yield and purity. The starting materials include nickel bromide salts and organic ligands that are functionalized with N-5-chloro-2-methylphenyl groups. The reaction conditions are optimized to maximize the formation of the desired product while minimizing side reactions.

The characterization of 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide is typically performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and X-ray diffraction (XRD). These methods provide detailed information about the molecular structure, coordination environment, and electronic properties of the compound.

In conclusion, 2,3-Bis[(N-5-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (CAS No. 541517-12-8) is a versatile coordination compound with numerous potential applications in catalysis, polymerization, material science, and electronics. Its unique structural features and reactivity make it an attractive system for further study and development. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further.